Cas no 78358-86-8 (1-(2-Bromoethyl)pyrrole)

• Product Name: 1-(2-Bromoethyl)pyrrole
• CAS No: 78358-86-8
• MF: C₆H₈BrN
• MW: 174.038420677185
• MDL: MFCD00191322
• CID: 552898
• PubChem ID: 87564523
• Update Time: 2025-06-11

1-(2-Bromoethyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromoethyl)-1H-pyrrole
• 1-(2-Bromoethyl)pyrrole
• 1H-Pyrrole,1-(2-bromoethyl)-
• 1H-Pyrrole, 1-(2-bromoethyl)-
• N-(2-bromoethyl)pyrrole
• 1-(2-Bromo-ethyl)-1H-pyrrole
• QBAVHEZVBGASER-UHFFFAOYSA-N
• FCH916526
• RP02848
• MB00850
• AX8049896
• Y4087
• CS-0313416
• 78358-86-8
• AS-30067
• SCHEMBL83149
• J-502949
• MFCD00191322
• DTXSID90470011
• AKOS006228749
• 1-(2-Bromoethyl)-1H-pyrrole, 97%
• FT-0690606
• B1622
• DB-075463

• MDL： MFCD00191322
• Inchi： 1S/C6H8BrN/c7-3-6-8-4-1-2-5-8/h1-2,4-5H,3,6H2
• InChI Key： QBAVHEZVBGASER-UHFFFAOYSA-N
• SMILES： BrCCN1C=CC=C1

Computed Properties

• Exact Mass: 172.98400
• Monoisotopic Mass: 172.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 4.9

Experimental Properties

• Color/Form: Red or yellow transparent liquid
• Density: 1.434 g/mL at 25 °C
• Boiling Point: 203.108°C at 760 mmHg
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.548
• PSA: 4.93000
• LogP: 1.88300
• Solubility: Not determined

1-(2-Bromoethyl)pyrrole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：26-36/37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-(2-Bromoethyl)pyrrole

Professional Introduction to Compound with CAS No. 78358-86-8 and Product Name: 1-(2-Bromoethyl)pyrrole

1-(2-Bromoethyl)pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 78358-86-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a pyrrole ring substituted with a 2-bromoethyl side chain, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal chemistry. The unique structural motif of this compound positions it as a valuable intermediate in the development of novel bioactive molecules, particularly in the pursuit of targeted therapeutic agents.

The pyrrole core is a prominent scaffold in natural products and pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a 2-bromoethyl group at the 1-position of the pyrrole ring introduces reactivity that is highly conducive to further functionalization, making it an attractive building block for drug discovery campaigns. This modification allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards small molecule modulators that exhibit selectivity and efficacy in treating various diseases. 1-(2-Bromoethyl)pyrrole has emerged as a key intermediate in the synthesis of molecules that target neurological disorders, cancer, and infectious diseases. Its structural features enable interactions with specific biological pathways, thereby offering potential therapeutic benefits. For instance, derivatives of this compound have been explored as inhibitors of certain kinases and enzymes implicated in cancer progression.

One of the most compelling aspects of 1-(2-Bromoethyl)pyrrole is its role in the development of novel antiviral agents. The pyrrole moiety is frequently found in nucleoside analogs that mimic natural nucleobases, thereby interfering with viral replication mechanisms. The bromoethyl substituent further enhances the compound's utility by allowing for selective modifications that fine-tune its pharmacokinetic properties. Recent studies have demonstrated the efficacy of 1-(2-Bromoethyl)pyrrole-based derivatives in inhibiting viral proteases and polymerases, underscoring their potential as antiviral therapeutics.

The synthetic accessibility of 1-(2-Bromoethyl)pyrrole also contributes to its widespread adoption in research and development. The compound can be readily prepared through established synthetic protocols, including bromination reactions on pyrrole derivatives followed by alkylation steps. This ease of synthesis enables researchers to rapidly explore its derivatives without significant hurdles, facilitating high-throughput screening and lead optimization processes.

Moreover, the electronic properties of the pyrrole ring and the electron-withdrawing nature of the bromine atom make 1-(2-Bromoethyl)pyrrole an interesting candidate for materials science applications. Its ability to participate in coordination chemistry has led to investigations into its use as a ligand or precursor for metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies.

The versatility of 1-(2-Bromoethyl)pyrrole extends to its role as a key intermediate in agrochemical research. Pyrrole-based compounds are known for their herbicidal and fungicidal properties, and modifications such as the introduction of a bromoethyl group can enhance their biological activity. By leveraging this compound's structural features, researchers aim to develop next-generation crop protection agents that are more effective and environmentally sustainable.

In conclusion,1-(2-Bromoethyl)pyrrole (CAS No. 78358-86-8) represents a cornerstone molecule in modern chemical synthesis and pharmaceutical development. Its unique structural attributes enable diverse applications across multiple domains, from drug discovery to materials science. As research continues to uncover new possibilities for this compound and its derivatives,1-(2-Bromoethyl)pyrrole is poised to remain at the forefront of scientific innovation.